2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95%

• IUPAC Name: N-cyclopropyl-3-(3-hydroxypyridin-2-yl)benzamide
• InChI: InChI=1S/C15H14N2O2/c18-13-5-2-8-16-14(13)10-3-1-4-11(9-10)15(19)17-12-6-7-12/h1-5,8-9,12,18H,6-7H2,(H,17,19)
• InChI Key: MSOBBCQZHXRHAL-UHFFFAOYSA-N
• Canonical SMILES: C1CC1NC(=O)C2=CC=CC(=C2)C3=C(C=CC=N3)O
• Molecular Formula: C15H14N2O2
• DSSTOX Substance ID: DTXSID60683131
• Molecular Weight: 254.28 g/mol
• CAS RN: 1261892-96-9

Description

2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine (CPCPH) is a small molecule compound with a molecular weight of 200.5 g/mol. It is composed of a cyclopropyl group linked to a phenyl group and a hydroxypyridine group. CPCPH is an important tool for scientific research, as it has a wide range of applications in the fields of chemistry, pharmacology, and biochemistry.

Scientific Research Applications

2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has a wide range of applications in scientific research. It is used as a building block for the synthesis of a variety of compounds, including heterocyclic compounds, pharmaceuticals, and biologically active compounds. It is also used as a synthetic intermediate in the synthesis of natural products. Additionally, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% is used as a probe for studying the structure and function of proteins and other biological molecules.

Mechanism of Action

2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% is known to interact with proteins through a variety of mechanisms. It has been observed to bind to proteins through hydrogen bonding and hydrophobic interactions. Additionally, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has been shown to form covalent bonds with proteins, which can alter their structure and function.
Biochemical and Physiological Effects
2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has been shown to have a variety of biochemical and physiological effects. It has been observed to inhibit the activity of enzymes, such as cyclooxygenase and lipoxygenase. Additionally, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% has been shown to have an anti-inflammatory effect, as well as to modulate the activity of ion channels.

Advantages and Limitations for Lab Experiments

2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% is a useful tool for scientific research due to its wide range of applications. It is relatively easy to synthesize, and it is relatively stable in solution. However, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% can be toxic in high concentrations, and it can cause irritation to the skin and eyes. Additionally, it can be difficult to control the concentration of 2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% in a lab experiment.

Future Directions

In the future, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% could be used to develop new drugs and therapies for a variety of diseases. Additionally, it could be used to develop new methods of drug delivery. 2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% could also be used to study the structure and function of proteins and other biological molecules. It could also be used to develop new materials for a variety of applications, such as sensors and catalysts. Finally, 2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% could be used to develop new methods of synthesizing other compounds.

Synthesis Methods

2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95% can be synthesized through a variety of methods. The most common method is the Fischer indole synthesis, which involves the reaction of a cyclopropyl halide with a phenylhydrazine. The reaction yields a cyclopropylhydrazide, which can then be converted into a cyclopropylhydrazine, and finally into 2-[3-(Cyclopropylaminocarbonyl)phenyl]-3-hydroxypyridine, 95%. Other methods of synthesis include the Ullmann reaction and the Knoevenagel condensation.